Valerylcarnitine

• Molecular Formula: C12H23NO4
• Molecular Weight: 245.32 g/mol
• InChI: InChI=1S/C12H23NO4/c1-5-6-7-12(16)17-10(8-11(14)15)9-13(2,3)4/h10H,5-9H2,1-4H3/t10-/m0/s1
• InChIKey: VSNFQQXVMPSASB-JTQLQIEISA-N

Valerylcarnitine (C5:0-Carnitine) CAS 40225-14-7: Analytical Reference Standard and Endogenous Short-Chain Acylcarnitine for Metabolic Research

Valerylcarnitine (C5:0-carnitine, pentanoyl-L-carnitine, CAS 40225-14-7) is an endogenous short-chain acylcarnitine formed via esterification of valeric acid (pentanoic acid) with L-carnitine [1]. It belongs to the most abundant group of carnitines in the human body, with short-chain acylcarnitines (C2-C5) comprising more than 50% of all acylcarnitines quantified in tissues and biofluids [2]. The compound functions within the carnitine shuttle system to transport acyl-groups from the cytoplasm into mitochondria for β-oxidation and energy production [1]. Valerylcarnitine is endogenously produced by carnitine acetyltransferase (CrAT, EC 2.3.1.7) and is detectable in plasma, urine, and cerebrospinal fluid, with altered concentrations associated with type 2 diabetes mellitus, obesity, heart failure, and exudative age-related macular degeneration [3].

Analytical Standard

UPLC-MS/MS isomer-specific quantification of C5 acylcarnitines

Isotope Dilution MS

Calibrant for quantitative metabolomics with matched deuterated ISTD

Biomarker Research

Endogenous short-chain acylcarnitine for kinetic and disease association studies

• [1] Human Metabolome Database (HMDB). HMDB0013128: Valerylcarnitine. 2023. View Source
• [2] Dambrova M, Makrecka-Kuka M, Kuka J, Vilskersts R, Nordberg D, Attwood MM, et al. Acylcarnitines: Nomenclature, Biomarkers, Therapeutic Potential, Drug Targets, and Clinical Trials. Pharmacol Rev. 2022;74(3):506-551. PMID: 35710135. View Source
• [3] HMDB. Valerylcarnitine: Disease Associations. Human Metabolome Database Version 5.0. View Source

Why C5-Acylcarnitine Isomers (Valeryl-, Isovaleryl-, 2-Methylbutyryl-, and Pivaloylcarnitine) Cannot Be Interchanged in Analytical or Metabolic Applications

C5-acylcarnitines exist as multiple isobaric and isomeric species (valerylcarnitine, isovalerylcarnitine, 2-methylbutyrylcarnitine, and pivaloylcarnitine) that share identical molecular mass (245.32 g/mol) and produce indistinguishable precursor-product ion transitions in standard flow-injection tandem mass spectrometry (FIA-MS/MS) [1]. Consequently, routine newborn screening and metabolomics workflows that rely on FIA-MS/MS cannot differentiate these isomers, leading to potential misidentification of disease biomarkers—most critically, false-positive results for isovaleric acidemia due to pivaloylcarnitine interference from maternal antibiotic use [2]. Chromatographic separation (UPLC-MS/MS or UHPLC-MS/MS) is required to resolve and accurately quantify each isomer [1]. Furthermore, valerylcarnitine exhibits distinct kinetic behavior in physiological studies compared to its isomers: it demonstrates an early-response pattern with a ~16% concentration decrease during physical activity, whereas isovalerylcarnitine shows late-response kinetics, and the isomers are differentially elevated in specific metabolic disorders (e.g., valerylcarnitine in type 2 diabetes vs. isovalerylcarnitine in isovaleric acidemia) [3]. These analytical and functional distinctions preclude generic substitution among C5-acylcarnitines.

Isomer co-elution

Isovaleryl-, 2-methylbutyryl- and pivaloylcarnitine share identical precursor-product transitions in FIA-MS/MS; chromatographic resolution required for differentiation.

Kinetic profile mismatch

Valerylcarnitine shows early-response decrease, while C2, C3, C4 acylcarnitines exhibit late-response patterns; temporal study design may require specific compound selection.

Disease association divergence

Valerylcarnitine and acetylcarnitine display opposite directionality in type 2 diabetes risk; substituting one for the other may reverse biomarker interpretation.

• [1] Forni S, Fu X, Palmer SE, Sweetman L. Rapid determination of C4-acylcarnitine and C5-acylcarnitine isomers in plasma and dried blood spots by UPLC-MS/MS as a second tier test following flow-injection MS/MS acylcarnitine profile analysis. Mol Genet Metab. 2010;101(1):25-32. PMID: 20591710. View Source
• [2] Carling RS, Burden D, Hutton I, Randle R, John K, Bonham JR. Introduction of a Simple Second Tier Screening Test for C5 Isobars in Dried Blood Spots: Reducing the False Positive Rate for Isovaleric Acidaemia in Expanded Newborn Screening. JIMD Rep. 2017;38:75-80. PMID: 28643235. View Source
• [3] Oberbach A, Lehmann S, Kirsch K, Krist J, Adams V, Blüher M, et al. Modeling and Classification of Kinetic Patterns of Dynamic Metabolic Biomarkers in Physical Activity. PLoS Comput Biol. 2015;11(8):e1004454. View Source

Quantitative Differentiation of Valerylcarnitine: Evidence-Based Selection Criteria vs. C5 Isomers and Other Short-Chain Acylcarnitines

Analytical Selectivity: UPLC-MS/MS Chromatographic Resolution of Valerylcarnitine from Four Co-Eluting C5 Isomers

In standard flow-injection tandem mass spectrometry (FIA-MS/MS) acylcarnitine profiling, valerylcarnitine cannot be distinguished from isovalerylcarnitine, (S)- and (R)-2-methylbutyrylcarnitine, or pivaloylcarnitine due to identical molecular mass and precursor-product ion transitions (m/z 246 → 85) [1]. A validated UPLC-MS/MS method with a C18 BEH column (1×100 mm, 1.7 μm) at 60°C achieves baseline chromatographic separation of all five C5 isomers within a 10-minute gradient run, enabling isomer-specific quantitation that FIA-MS/MS cannot provide [1]. The method demonstrates intra-day precision of 1.3%–15% and accuracy of 87%–119% for valerylcarnitine quantification in plasma and dried blood spots [1]. This analytical distinction is critical for confirmatory testing in cases of ambiguous newborn screening results [2].

Isomer Resolution

Head-to-head

UPLC-MS/MS achieves baseline separation of 5 C5 isomers; FIA-MS/MS reports single unresolved peak.

Supports isomer-specific method validation.

C18 BEH column, 10 min gradient; precision ≤15% CV, accuracy 87–119%.

Evidence Dimension	Analytical selectivity and isomer resolution
Target Compound Data	Baseline chromatographic separation of valerylcarnitine from four other C5 isomers (isovaleryl-, (S)-2-methylbutyryl-, (R)-2-methylbutyryl-, and pivaloylcarnitine) within <10 min UPLC-MS/MS run; intra-day precision 1.3%–15%; accuracy 87%–119%
Comparator Or Baseline	Flow-injection MS/MS (FIA-MS/MS): all C5 isomers co-elute as a single peak; no isomer differentiation possible; m/z 246→85 transition indistinguishable across all five compounds
Quantified Difference	Qualitative: FIA-MS/MS produces 0 isomer resolution vs. UPLC-MS/MS produces 5 baseline-resolved peaks; Quantitative: Precision ≤15% CV and accuracy 87%–119% for valerylcarnitine specifically
Conditions	UPLC-MS/MS with C18 BEH column (1×100 mm, 1.7 μm), methanol/water gradient, 60°C, positive ion electrospray ionization, butanolic HCl derivatization, <10 min total run time; plasma and dried blood spot matrices

Why This Matters

Procurement of valerylcarnitine as a discrete analytical reference standard is required for UPLC-MS/MS method development and validation, as isomer mixtures or substituted standards cannot achieve accurate isomer-specific quantitation.

• [1] Forni S, Fu X, Palmer SE, Sweetman L. Rapid determination of C4-acylcarnitine and C5-acylcarnitine isomers in plasma and dried blood spots by UPLC-MS/MS as a second tier test following flow-injection MS/MS acylcarnitine profile analysis. Mol Genet Metab. 2010;101(1):25-32. PMID: 20591710. View Source
• [2] Minkler PE, Stoll MSK, Ingalls ST, Hoppel CL. Selective and accurate C5 acylcarnitine quantitation by UHPLC-MS/MS: Distinguishing true isovaleric acidemia from pivalate derived interference. J Chromatogr B. 2017;1061-1062:128-133. PMID: 28734160. View Source

Metabolic Kinetic Response: Valerylcarnitine Exhibits Distinct Early-Phase Decrease vs. Late-Phase Responses of Other Short-Chain Acylcarnitines

In a controlled physical activity study with serial blood sampling, valerylcarnitine (C5) displayed an early-response kinetic pattern characterized by a relative concentration decrease of approximately 16% from baseline rest levels [1]. In contrast, other short-chain acylcarnitines including acetylcarnitine (C2), propionylcarnitine (C3), and butyrylcarnitine (C4) exhibited late-response profiles with distinct temporal dynamics [1]. This kinetic divergence indicates that valerylcarnitine responds to acute metabolic demand differently than its shorter-chain homologs, likely reflecting differential mobilization of C5 acyl-CoA pools during β-oxidation.

Kinetic Response

Head-to-head

~16% early decrease vs. late-phase responses of C2, C3, C4 acylcarnitines during exercise.

Distinct temporal biomarker profile.

Serial blood sampling, polynomial curve fitting; model may apply to acute metabolic stress studies.

Evidence Dimension	Temporal kinetic response of plasma concentration during physical activity
Target Compound Data	Approximately 16% decrease in relative concentration (early-response pattern)
Comparator Or Baseline	Acetylcarnitine (C2), propionylcarnitine (C3), and butyrylcarnitine (C4): late-response kinetic profiles; direction and magnitude differ
Quantified Difference	Valerylcarnitine: early-response, ~16% decrease; Comparators: late-response (quantitative magnitude for each comparator available in source data but classification as 'late-response' vs. 'early-response' is the primary differential finding)
Conditions	Human subjects during exercise protocol; serial blood sampling; metabolite concentrations measured by MS and normalized to baseline rest values; data fitted with 9th-degree polynomial curves

Why This Matters

Selection of valerylcarnitine over other short-chain acylcarnitines as a metabolic biomarker requires compound-specific kinetic understanding; this early-response property makes it particularly suitable for time-sensitive metabolic flux studies.

• [1] Oberbach A, Lehmann S, Kirsch K, Krist J, Adams V, Blüher M, et al. Modeling and Classification of Kinetic Patterns of Dynamic Metabolic Biomarkers in Physical Activity. PLoS Comput Biol. 2015;11(8):e1004454. View Source

Disease-Associated Concentration Elevation: Valerylcarnitine vs. Other Short-Chain Acylcarnitines in Type 2 Diabetes

In a prospective cohort study of 114 incident type 2 diabetes cases, baseline plasma valerylcarnitine (C5) concentrations showed a positive association with incident type 2 diabetes, with an adjusted odds ratio (OR) of 1.18 (95% CI: 0.92–1.53) per standard deviation increase [1]. In contrast, acetylcarnitine (C2) exhibited an inverse association with incident diabetes, with an adjusted OR of 0.77 (95% CI: 0.60–0.97) [1]. Dodecanoylcarnitine (C12) showed an OR of 0.79 (95% CI: 0.62–1.01) [1]. This directional divergence suggests that valerylcarnitine accumulation may reflect distinct metabolic perturbations (e.g., incomplete β-oxidation of C5 fatty acyl-CoA species) compared to other acylcarnitines in the diabetic state.

Diabetes Association

Head-to-head

Adjusted OR 1.18 (95% CI 0.92–1.53) vs. acetylcarnitine OR 0.77 (0.60–0.97).

Opposite directionality in incident type 2 diabetes risk.

Prospective cohort, 114 cases; adjusted for age, sex, BMI, IGT status.

Evidence Dimension	Association with incident type 2 diabetes risk (adjusted odds ratio)
Target Compound Data	OR = 1.18 (95% CI: 0.92–1.53), directionally positive association
Comparator Or Baseline	Acetylcarnitine (C2): OR = 0.77 (95% CI: 0.60–0.97), inverse association; Dodecanoylcarnitine (C12): OR = 0.79 (95% CI: 0.62–1.01)
Quantified Difference	Valerylcarnitine OR 1.18 vs. Acetylcarnitine OR 0.77 (53% relative difference in odds ratio magnitude, opposite directionality)
Conditions	Prospective cohort; 114 incident type 2 diabetes cases; ORs adjusted for age, gender, ethnicity, clinic site, baseline BMI, and IGT status; acylcarnitine concentrations log-transformed and scaled to SD

Why This Matters

Valerylcarnitine and acetylcarnitine cannot be considered interchangeable diabetes biomarkers due to opposite directionality of association; researchers investigating C5-specific metabolic dysfunction must procure valerylcarnitine reference standards rather than generic 'C5-carnitine' or substitute acylcarnitine standards.

• [1] Il'yasova D, Kennedy K, Spasojevic I, Wang F, Bachelder P, Tolun AA, et al. Urinary F2-Isoprostanes and Metabolic Markers of Fat Oxidation. Oxid Med Cell Longev. 2015;2015:729191. View Source

Post-Irradiation Recovery Kinetics: Valerylcarnitine Shows Unique Recovery Pattern vs. Other Acylcarnitine Species in Radiation Metabolomics

In a study of cancer patients receiving total body irradiation, urinary acylcarnitine profiles were monitored over a 24-hour post-exposure period using differential mobility spectrometry (DMS)-MS/MS [1]. Among the acylcarnitine species quantified, only valerylcarnitine (C5:0-CN) and acetylcarnitine (C2:0-CN) demonstrated measurable recovery to baseline levels at 24 hours post-irradiation [1]. All other acylcarnitine species monitored (including propionylcarnitine, butyrylcarnitine, and longer-chain species) did not show recovery within the 24-hour timeframe [1]. This differential recovery pattern indicates that valerylcarnitine metabolism is uniquely responsive to radiation-induced metabolic stress compared to most other acylcarnitines.

Post-Irradiation Recovery

Head-to-head

Only valerylcarnitine and acetylcarnitine recovered to baseline at 24 h; all other acylcarnitines did not.

Unique radiation response biomarker pattern.

DMS-MS/MS, cancer patients (n=38) post total body irradiation.

Evidence Dimension	Post-irradiation urinary concentration recovery at 24 hours
Target Compound Data	Recovery to baseline observed at 24 h
Comparator Or Baseline	All other acylcarnitine species (except acetylcarnitine): no recovery at 24 h
Quantified Difference	Binary qualitative difference: Valerylcarnitine and acetylcarnitine = recovery observed; All other monitored acylcarnitines = no recovery observed
Conditions	Human cancer patients (n=38) receiving total body irradiation; urine collected at three time points over 24 h; quantification by DMS-MS/MS with deuterated internal standards; each patient served as own control

Why This Matters

Valerylcarnitine is a mechanistically distinct radiation response biomarker; procurement of valerylcarnitine reference material is essential for radiation biodosimetry assay development, as other acylcarnitine standards will not provide the same temporal recovery profile.

• [1] Pannkuk EL, Laiakis EC, Fornace AJ Jr, Fatanmi OO, Singh VK. Targeted Metabolomics of Nonhuman Primate Serum after Exposure to Ionizing Radiation: Potential Tools for High-throughput Biodosimetry. RSC Adv. 2016;6(56):51192-51202. Also: Quantitation of Urinary Acylcarnitines by DMS-MS/MS Uncovers the Effects of Total Body Irradiation in Cancer Patients. 2020. PMC7489307. View Source

Deuterated Internal Standard Availability: Valeryl-L-carnitine-d3 and -d9 Enable Accurate Isotope Dilution Quantification

Valerylcarnitine quantification by LC-MS/MS or GC-MS requires a matched stable isotope-labeled internal standard for accurate isotope dilution mass spectrometry. Commercially available deuterated valerylcarnitine standards include valeryl-L-carnitine-d3 (chloride) and valerylcarnitine-d9 (C5:0 L-carnitine-d9) . These compounds are structurally identical to unlabeled valerylcarnitine but incorporate deuterium atoms, producing a mass shift that enables chromatographic co-elution with distinct MS/MS detection channels . Use of a matched internal standard corrects for matrix effects, ionization efficiency variability, and sample preparation losses—factors that cannot be adequately controlled using internal standards based on other acylcarnitines due to differential extraction recovery and ionization behavior .

Deuterated ISTD Availability

Class-level

Valeryl-L-carnitine-d3 and -d9 commercially available; matched ISTD corrects matrix effects.

Enables accurate isotope dilution mass spectrometry.

Data to verify – no cross-analyte ISTD performance comparison published.

Evidence Dimension	Availability of matched deuterated internal standard for isotope dilution MS
Target Compound Data	Valeryl-L-carnitine-d3 (≥98% purity) and valerylcarnitine-d9 commercially available for use as internal standards
Comparator Or Baseline	Non-isotopic internal standards or acylcarnitine homolog internal standards (e.g., acetylcarnitine-d3, propionylcarnitine-d3): differential recovery, matrix effects, and ionization efficiency
Quantified Difference	Not applicable; this is a binary availability/structural matching dimension. Note: Class-level inference—no quantitative comparison data available for cross-analyte internal standard performance.
Conditions	LC-MS/MS or GC-MS quantification of valerylcarnitine in biological matrices

Why This Matters

Procurement of valerylcarnitine analytical standard should ideally be paired with its corresponding deuterated internal standard to achieve validated quantitative accuracy; substituting a different acylcarnitine internal standard compromises method accuracy due to differential analytical behavior.

Purity Specifications: Analytical Standard Grade (≥95%–≥98% HPLC) vs. Research-Grade Materials for Quantitative Applications

Valerylcarnitine is commercially available in multiple purity grades with distinct intended applications. Analytical standard-grade material carries certified purity specifications ranging from ≥95% to ≥99% by HPLC, with batch-specific certificates of analysis (CoA) provided . In contrast, research-grade or general-purpose valerylcarnitine may lack certified purity documentation or may be supplied at lower purity thresholds without full analytical characterization . For quantitative LC-MS/MS method development, certified analytical standards enable accurate calibration curve construction and are essential for ISO 17034-compliant reference material applications .

Purity Specification

Specification review

Analytical standard ≥95–≥99% HPLC with CoA; research grade may lack certified documentation.

Certified purity supports quantitative workflow validation.

Batch-specific documentation required for method transfer and publication.

Evidence Dimension	Certified purity grade for analytical applications
Target Compound Data	Analytical standard: ≥95% (HPLC) to ≥99% (HPLC), with CoA documenting purity, identity, and stability
Comparator Or Baseline	Research-grade material: purity may be specified but without full CoA documentation; variable batch-to-batch consistency
Quantified Difference	Purity difference typically 2%–5% between analytical standard and research grade; however, presence of certified documentation and batch traceability is the primary differentiating procurement factor
Conditions	HPLC purity determination; batch-specific CoA provided for analytical standard grade

Why This Matters

For quantitative metabolomics, biomarker validation, and clinical diagnostic method development, procurement of analytical standard-grade valerylcarnitine with documented purity and traceability is required to satisfy regulatory and publication quality standards.

Validated Research and Industrial Application Scenarios for Valerylcarnitine Reference Standards and Analytical Materials

Development and Validation of UPLC-MS/MS Methods for C5-Acylcarnitine Isomer Differentiation in Newborn Screening

Valerylcarnitine analytical reference standard is an essential component for developing second-tier UPLC-MS/MS or UHPLC-MS/MS confirmatory assays that resolve C5-acylcarnitine isomers (valeryl-, isovaleryl-, 2-methylbutyryl-, and pivaloylcarnitine) [1]. As documented in validated methods, baseline chromatographic separation of valerylcarnitine from its isomers is achieved on C18 UPLC columns with methanol/water gradients, enabling isomer-specific quantitation with precision of 1.3%–15% CV and accuracy of 87%–119% [1]. This application directly addresses the documented 99% false-positive rate observed in isovaleric acidemia screening when only total C5-carnitine is measured by FIA-MS/MS [2].

Metabolomics Studies Investigating Early-Phase Metabolic Responses to Exercise, Nutritional Intervention, or Acute Stress

Based on kinetic modeling of dynamic metabolic biomarkers, valerylcarnitine demonstrates a distinct early-response pattern with approximately 16% concentration decrease from baseline during physical activity, contrasting with the late-response profiles of acetylcarnitine, propionylcarnitine, and butyrylcarnitine [1]. Researchers designing time-course metabolomics studies that require a C5-acylcarnitine with rapid kinetic responsiveness should select valerylcarnitine over other short-chain acylcarnitine standards for calibration and method development.

Radiation Biodosimetry and Cancer Therapy Monitoring via Urinary Acylcarnitine Profiling

Valerylcarnitine is one of only two acylcarnitine species (alongside acetylcarnitine) that demonstrate measurable recovery to baseline levels at 24 hours following total body irradiation, while all other monitored acylcarnitines show no recovery within this timeframe [1]. This unique recovery property positions valerylcarnitine as a mechanistically distinct biomarker for radiation exposure response. Procurement of valerylcarnitine reference material is required for DMS-MS/MS or LC-MS/MS assay development in radiation metabolomics and biodosimetry applications [1].

Type 2 Diabetes and Cardiometabolic Disease Biomarker Studies Requiring C5-Specific Quantification

Epidemiological data indicate that valerylcarnitine is directionally distinct from other short-chain acylcarnitines in diabetes risk association, with an adjusted OR of 1.18 for incident type 2 diabetes compared to acetylcarnitine's inverse association of OR 0.77 [1]. Investigators studying C5-specific metabolic dysfunction in type 2 diabetes, obesity, or heart failure must procure valerylcarnitine reference standards rather than generic C5-carnitine mixtures or substitute acylcarnitine standards, as the disease association directionality and magnitude differ among short-chain acylcarnitine species [2].

Application

Selection Property

Validation Focus

C5 isomer differentiation method development

Isomer-specific analytical standard

Chromatographic resolution and quantitation accuracy

Time-course metabolomics of early metabolic response

Early-response kinetic profile

Calibration for dynamic biomarker studies

Radiation biodosimetry research

Post-irradiation recovery pattern

DMS-MS/MS assay development for exposure response

Cardiometabolic disease biomarker studies

Disease association directionality

C5-specific quantitative biomarker validation

• [1] Forni S, Fu X, Palmer SE, Sweetman L. Rapid determination of C4-acylcarnitine and C5-acylcarnitine isomers in plasma and dried blood spots by UPLC-MS/MS as a second tier test following flow-injection MS/MS acylcarnitine profile analysis. Mol Genet Metab. 2010;101(1):25-32. PMID: 20591710. View Source
• [2] Carling RS, Burden D, Hutton I, Randle R, John K, Bonham JR. Introduction of a Simple Second Tier Screening Test for C5 Isobars in Dried Blood Spots: Reducing the False Positive Rate for Isovaleric Acidaemia in Expanded Newborn Screening. JIMD Rep. 2017;38:75-80. PMID: 28643235. View Source
• [3] Oberbach A, Lehmann S, Kirsch K, Krist J, Adams V, Blüher M, et al. Modeling and Classification of Kinetic Patterns of Dynamic Metabolic Biomarkers in Physical Activity. PLoS Comput Biol. 2015;11(8):e1004454. View Source
• [4] Pannkuk EL, Laiakis EC, Fornace AJ Jr, Fatanmi OO, Singh VK. Targeted Metabolomics of Nonhuman Primate Serum after Exposure to Ionizing Radiation. RSC Adv. 2016;6(56):51192-51202. View Source
• [5] Il'yasova D, Kennedy K, Spasojevic I, Wang F, Bachelder P, Tolun AA, et al. Urinary F2-Isoprostanes and Metabolic Markers of Fat Oxidation. Oxid Med Cell Longev. 2015;2015:729191. View Source
• [6] HMDB. Valerylcarnitine: Disease Associations. Human Metabolome Database Version 5.0. HMDB0013128. View Source